Cas no 943742-86-7 (Ethyl 2-(4-bromophenyl)butanoate)

• Product Name: Ethyl 2-(4-bromophenyl)butanoate
• CAS No: 943742-86-7
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD23096930
• CID: 2950524
• PubChem ID: 57082745
• Update Time: 2024-10-25

Ethyl 2-(4-bromophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-α-ethyl-benzeneacetic acid ethyl ester
• 4-Bromo-alpha-ethylbenzeneacetic acid ethyl ester
• ethyl 2-(4-bromophenyl)butanoate
• Ethyl 2-(4-Bromophenyl)butyrate
• AK323766
• 2-(4-bromophenyl)butanoic acid ethyl ester
• 2-(4-Bromo-phenyl)-butyric acid ethyl ester
• 4-bromo-
• A-ethyl-benzeneacetic acid ethyl ester
• Benzeneacetic acid, 4-bromo-alpha-ethyl-, ethyl ester
• Ethyl 4-bromo-α-ethylbenzeneacetate (ACI)
• 2-(4-Bromophenyl)butyric acid ethyl ester
• DS-11375
• KHXAGVUSSBZVJS-UHFFFAOYSA-N
• MFCD23096930
• AKOS027327361
• 943742-86-7
• DB-124727
• SCHEMBL6293
• ethyl2-(4-bromophenyl)butanoate
• CS-0152619
• SY047462
• Ethyl 2-(4-bromophenyl)butanoate

• MDL： MFCD23096930
• Inchi： 1S/C12H15BrO2/c1-3-11(12(14)15-4-2)9-5-7-10(13)8-6-9/h5-8,11H,3-4H2,1-2H3
• InChI Key： KHXAGVUSSBZVJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)OCC)CC

Computed Properties

• Exact Mass: 270.026
• Monoisotopic Mass: 270.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3
• Molecular Weight: 271.15g/mol

Experimental Properties

• Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 313.0±17.0℃/760mmHg
• Solubility: Almost insoluble (0.065 g/l) (25 º C),